Arohynapene B
Arohynapene B
Arohynapene B is a natural product found in Penicillium with data available.
Brand Name:
Vulcanchem
CAS No.:
154445-09-7
VCID:
VC21153575
InChI:
InChI=1S/C18H22O3/c1-12-9-13(2)18-14(10-12)7-8-15(11-19)16(18)5-3-4-6-17(20)21/h3-8,12-13,19H,9-11H2,1-2H3,(H,20,21)/b5-3+,6-4+
SMILES:
CC1CC(C2=C(C1)C=CC(=C2C=CC=CC(=O)O)CO)C
Molecular Formula:
C18H22O3
Molecular Weight:
286.4 g/mol
Arohynapene B
CAS No.: 154445-09-7
Cat. No.: VC21153575
Molecular Formula: C18H22O3
Molecular Weight: 286.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Arohynapene B is a natural product found in Penicillium with data available. |
|---|---|
| CAS No. | 154445-09-7 |
| Molecular Formula | C18H22O3 |
| Molecular Weight | 286.4 g/mol |
| IUPAC Name | (2E,4E)-5-[2-(hydroxymethyl)-6,8-dimethyl-5,6,7,8-tetrahydronaphthalen-1-yl]penta-2,4-dienoic acid |
| Standard InChI | InChI=1S/C18H22O3/c1-12-9-13(2)18-14(10-12)7-8-15(11-19)16(18)5-3-4-6-17(20)21/h3-8,12-13,19H,9-11H2,1-2H3,(H,20,21)/b5-3+,6-4+ |
| Standard InChI Key | XVNDJROXVPBPBY-GGWOSOGESA-N |
| Isomeric SMILES | CC1CC(C2=C(C1)C=CC(=C2/C=C/C=C/C(=O)O)CO)C |
| SMILES | CC1CC(C2=C(C1)C=CC(=C2C=CC=CC(=O)O)CO)C |
| Canonical SMILES | CC1CC(C2=C(C1)C=CC(=C2C=CC=CC(=O)O)CO)C |
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